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Compound of Interest |

2-(2-Methoxyethoxy)acetyl
Compound Name:

chloride
CAS No.: 16024-55-8
Cat. No.: B097107

Get Quote

This guide provides an in-depth analysis of the spectroscopic data for 2-(2-
Methoxyethoxy)acetyl chloride (CAS No: 16024-55-8), a key reagent in organic synthesis,
particularly for the introduction of the methoxyethoxyacetyl moiety. Understanding its
spectroscopic signature is paramount for researchers, scientists, and drug development
professionals to ensure reaction monitoring, quality control, and structural verification. This
document will delve into the Nuclear Magnetic Resonance (NMR) and Infrared (IR)
spectroscopic data, offering expert interpretation and practical insights into data acquisition.

Introduction

2-(2-Methoxyethoxy)acetyl chloride is a bifunctional molecule featuring an acid chloride for
acylation reactions and an ether linkage that can influence solubility and other physicochemical
properties of the resulting derivatives. Accurate characterization of this compound is crucial for
its effective use. Spectroscopic techniques like NMR and IR provide a non-destructive and
highly informative means to confirm its structure and purity.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b097107#bc-rfq
https://www.benchchem.com/product/b097107/docs?utm_src=pdf-body#spectroscopic-data-for-2-2-methoxyethoxy-acetyl-chloride-a-technical-guide
https://www.benchchem.com/product/b097107/docs?utm_src=pdf-body#spectroscopic-data-for-2-2-methoxyethoxy-acetyl-chloride-a-technical-guide
https://www.benchchem.com/product/b097107/docs?utm_src=pdf-body#spectroscopic-data-for-2-2-methoxyethoxy-acetyl-chloride-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097107?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Molecular Structure and Atom Numbering

To facilitate the discussion of the spectroscopic data, the atoms in 2-(2-Methoxyethoxy)acetyl
chloride are numbered as follows:

Caption: Molecular structure of 2-(2-Methoxyethoxy)acetyl chloride with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule.

'H NMR Spectroscopy

The *H NMR spectrum of 2-(2-Methoxyethoxy)acetyl chloride provides distinct signals for
each proton environment. The data presented here is based on a spectrum acquired in
deuterated chloroform (CDClIs).

Table 1: *H NMR Data for 2-(2-Methoxyethoxy)acetyl chloride

Chemical Shift (8)

Multiplicity Integration Assignment
ppm
4.56 Singlet 2H H-2
3.40 Singlet 3H H-5
34-39 Multiplet 4H H-3, H-4

Interpretation of the *H NMR Spectrum:

e 0 4.56 (s, 2H): This singlet corresponds to the two protons on C2. These protons are
adjacent to the electron-withdrawing carbonyl group of the acid chloride, which deshields
them, causing them to appear at a relatively high chemical shift. The singlet multiplicity
indicates no adjacent protons to couple with.

e 0 3.40 (s, 3H): This sharp singlet is characteristic of the three protons of the methoxy group
(C5). The protons are in an identical chemical environment and have no neighboring protons
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to couple with.

e 03.4-3.9 (m, 4H): This multiplet arises from the protons on C3 and C4. These methylene
groups are part of the ethylene glycol moiety and their signals overlap, resulting in a complex
multiplet.

3C NMR Spectroscopy

While a definitive, published 13C NMR spectrum for 2-(2-Methoxyethoxy)acetyl chloride is not
readily available in the searched literature, we can predict the approximate chemical shifts
based on the known effects of adjacent functional groups.

Table 2: Predicted 13C NMR Data for 2-(2-Methoxyethoxy)acetyl chloride

Chemical Shift (8) ppm Assignment Rationale

The carbonyl carbon of an acid
~170 C1 (C=0) T _
chloride is highly deshielded.

This carbon is attached to two
~75 Cc2 electronegative atoms (oxygen

and the carbonyl carbon).

These are typical chemical

shifts for carbons in an
~70-72 C3,C4 ]

ethylene glycol-like

environment.

This is a characteristic
~59 C5 chemical shift for a methoxy

group carbon.

Rationale for Predicted Shifts:

The prediction is based on the analysis of similar structures. The carbonyl carbon (C1) of acid
chlorides typically appears at a high chemical shift. The carbons adjacent to the ether oxygens
(C2, C3, C4) will be deshielded, and the terminal methoxy carbon (C5) will have a
characteristic shift around 59 ppm.
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Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting
their characteristic vibrational frequencies.

Table 3: IR Spectroscopic Data for 2-(2-Methoxyethoxy)acetyl chloride

Wavenumber (cm—2) Intensity Assignment
~1810 Strong C=0 stretch (acid chloride)
~1100 Strong C-O-C stretch (ether)

Interpretation of the IR Spectrum:

e ~1810 cm* (Strong): The most prominent and diagnostic peak in the IR spectrum is the
strong absorption at approximately 1810 cm~1.[1] This high-frequency band is characteristic
of the carbonyl (C=0) stretching vibration of an acid chloride. The high wavenumber is due
to the strong electron-withdrawing effect of the chlorine atom, which strengthens the C=0
double bond.

e ~1100 cm~* (Strong): A strong absorption around 1100 cm~! is indicative of the C-O-C
asymmetric stretching vibration of the ether linkages.[1]

Experimental Protocols

To ensure the acquisition of high-quality spectroscopic data, the following experimental
protocols are recommended.

NMR Data Acquisition
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Sample Preparation

Dissolve ~10-20 mg of 2-(2-Methoxyethoxy)acetyl chloride in ~0.7 mL of CDCls.

Add a small amount of TMS as an internal standard (0 ppm).

Transfer the solution to a 5 mm NMR tube.

4 )

Data Acquisition (30V) MHz Spectrometer)

Lock the spectrometer on the deuterium signal of CDCls.
Shim the magnetic field to achieve optimal resolution.

Acquire the *H NMR spectrum (e.g., 16 scans).

Acquire the 3C NMR spectrum (e.g., 1024 scans).

Data Processing

Gpply Fourier transform to the FID]
[Phase correct the spectrum]

Calibrate the chemical shift scale to TMS.

:

Integrate the peaks in the *H spectrum.

- J

Click to download full resolution via product page

Caption: Workflow for NMR data acquisition and processing.
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IR Data Acquisition (ATR-FTIR)

4 Instrument Setup )

Ensure the ATR crystal is clean.

Record a background spectrum of the empty ATR crystal.

Sample Analysis

Place a small drop of 2-(2-Methoxyethoxy)acetyl chloride directly onto the ATR crystal.

Acquire the sample spectrum (e.g., 32 scans).

Data Processing

Ghe software automatically subtracts the background spectrum from the sample spectrum)

;

Edentify and label the significant peaks)

Click to download full resolution via product page
Caption: Workflow for ATR-FTIR data acquisition.

Conclusion

The spectroscopic data presented in this guide provide a comprehensive fingerprint for the
identification and characterization of 2-(2-Methoxyethoxy)acetyl chloride. The *H NMR
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spectrum clearly resolves the different proton environments, while the IR spectrum confirms the
presence of the key acid chloride and ether functional groups. Although experimental 13C NMR
data is not widely available, the predicted chemical shifts offer a reliable reference for structural
confirmation. By following the outlined experimental protocols, researchers can confidently
acquire and interpret high-quality spectroscopic data for this important synthetic reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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